Cas no 760111-76-0 (1-4-(1,3-benzoxazol-2-yl)phenylmethanamine)

• Product Name: 1-4-(1,3-benzoxazol-2-yl)phenylmethanamine
• CAS No: 760111-76-0
• MF: C₁₄H₁₂N₂O
• MW: 224.257883071899
• CID: 3080311
• Update Time: 2026-04-28

1-4-(1,3-benzoxazol-2-yl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-[4-(1,3-benzoxazol-2-yl)phenyl]methanamine
• 1-4-(1,3-benzoxazol-2-yl)phenylmethanamine

Additional information on 1-4-(1,3-benzoxazol-2-yl)phenylmethanamine

Comprehensive Guide to 1-4-(1,3-benzoxazol-2-yl)phenylmethanamine (CAS No. 760111-76-0)

1-4-(1,3-benzoxazol-2-yl)phenylmethanamine (CAS No. 760111-76-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, featuring a benzoxazole core linked to a phenylmethanamine group, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals frequently search for "1-4-(1,3-benzoxazol-2-yl)phenylmethanamine uses" and "CAS 760111-76-0 applications," highlighting its growing relevance in modern chemistry.

The molecular structure of 1-4-(1,3-benzoxazol-2-yl)phenylmethanamine combines a benzoxazole heterocycle with an aromatic amine, offering a versatile scaffold for drug discovery and material engineering. Its CAS number 760111-76-0 serves as a unique identifier in chemical databases, ensuring accurate referencing in patents and scientific literature. Recent studies have explored its potential as a building block for fluorescent probes and bioactive molecules, addressing trending topics like "AI-driven drug discovery" and "smart materials for diagnostics."

One of the most searched questions about this compound is: "How is 1-4-(1,3-benzoxazol-2-yl)phenylmethanamine synthesized?" The synthesis typically involves multi-step organic reactions, starting from commercially available 2-aminophenol derivatives. The process often includes cyclization to form the benzoxazole ring, followed by functionalization to introduce the phenylmethanamine moiety. This synthetic route aligns with current interests in "green chemistry" and "sustainable synthesis," as researchers seek eco-friendly production methods.

In pharmaceutical applications, 1-4-(1,3-benzoxazol-2-yl)phenylmethanamine has shown promise as a precursor for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. These applications connect with popular search terms like "targeted cancer therapies" and "precision medicine." The compound's benzoxazole core contributes to its ability to interact with biological targets, while the amine group allows for further derivatization—a key feature for "structure-activity relationship (SAR) studies."

Material scientists have investigated CAS 760111-76-0 for its optical properties, particularly in developing organic light-emitting diodes (OLEDs) and molecular sensors. The benzoxazole moiety's rigid, conjugated structure enables interesting photophysical characteristics, making it relevant to searches about "next-generation display technologies" and "chemical sensors for environmental monitoring." These applications demonstrate how this compound bridges the gap between organic chemistry and advanced materials science.

Quality control and analytical characterization of 1-4-(1,3-benzoxazol-2-yl)phenylmethanamine typically involve techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets purity standards for research and industrial use—a critical consideration for professionals searching for "CAS 760111-76-0 specifications" or "benzoxazole derivative analysis." The compound's stability profile and storage conditions are also frequently queried topics in scientific forums.

The commercial availability of 1-4-(1,3-benzoxazol-2-yl)phenylmethanamine has expanded in recent years, with suppliers offering various quantities for research purposes. This availability supports the growing demand for "custom chemical synthesis" and "high-value building blocks." When sourcing this compound, researchers often look for information about "760111-76-0 suppliers" and "benzoxazole derivative pricing," reflecting the practical aspects of working with this chemical entity.

Future research directions for CAS 760111-76-0 may explore its potential in catalysis and supramolecular chemistry, aligning with emerging trends in "molecular machines" and "artificial enzyme design." The compound's structural features make it an interesting candidate for these advanced applications, which are currently hot topics in chemical research. Its versatility ensures that 1-4-(1,3-benzoxazol-2-yl)phenylmethanamine will remain relevant across multiple scientific disciplines.

For researchers working with 1-4-(1,3-benzoxazol-2-yl)phenylmethanamine, understanding its spectroscopic properties and reactivity patterns is essential. Common queries include "NMR peaks for benzoxazole derivatives" and "reactivity of phenylmethanamine groups." These technical details are crucial for designing experiments and interpreting results, especially in the context of "computational chemistry predictions" and "machine learning in molecular design"—two rapidly growing areas that intersect with this compound's applications.

In summary, 1-4-(1,3-benzoxazol-2-yl)phenylmethanamine (CAS No. 760111-76-0) represents a fascinating case study in how specialized organic compounds can find applications across diverse fields. From its role in medicinal chemistry to its potential in advanced materials, this benzoxazole derivative continues to inspire research and innovation. As scientific interests evolve toward "multi-functional molecules" and "convergence research," compounds like this will likely play increasingly important roles at the intersection of chemistry, biology, and materials science.